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Cat. No.: B15561998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
TES-991 is a potent and selective inhibitor of human α-Amino-β-carboxymuconate-ε-

semialdehyde Decarboxylase (ACMSD), a key enzyme in the kynurenine pathway.[1][2]

Inhibition of ACMSD by TES-991 has been shown to significantly increase intracellular NAD+

levels, making it a valuable tool for research in areas such as metabolic diseases,

neurodegeneration, and aging.[1][2][3] Proper preparation of a TES-991 stock solution is

critical for accurate and reproducible experimental results. This document provides detailed

protocols for the preparation of TES-991 stock solutions using Dimethyl Sulfoxide (DMSO) as a

solvent, along with relevant physicochemical data and a diagram of the affected signaling

pathway.

Physicochemical Properties of TES-991
A summary of the key quantitative data for TES-991 is presented in the table below for easy

reference.
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Property Value Reference

Molecular Weight 393.45 g/mol [1]

Target

α-Amino-β-carboxymuconate-

ε-semialdehyde

Decarboxylase (ACMSD)

[1][2]

IC50 3 nM (for human ACMSD) [1]

Solubility in DMSO 62.5 mg/mL (158.85 mM)

Appearance Crystalline solid

Storage (Powder) -20°C for up to 3 years

Signaling Pathway
TES-991 exerts its effect by inhibiting ACMSD, an enzyme at a critical branch point in the

kynurenine pathway of tryptophan metabolism. By blocking ACMSD, the metabolic flux is

redirected from catabolism towards the de novo synthesis of NAD+.
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Mechanism of Action of TES-991 in the Kynurenine Pathway
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Caption: TES-991 inhibits ACMSD, shunting the kynurenine pathway towards NAD+ synthesis.

Experimental Protocols
Materials

TES-991 powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Vortex mixer
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Calibrated pipettes and sterile, filtered pipette tips

Protocol 1: Preparation of a 10 mM TES-991 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays.

Calculate the required mass of TES-991:

To prepare 1 mL of a 10 mM stock solution, use the following formula: Mass (mg) =

Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g) Mass (mg) =

0.010 mol/L * 0.001 L * 393.45 g/mol * 1000 mg/g = 3.93 mg

Weigh the TES-991 powder:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 3.93 mg of TES-991 powder directly into the tared tube.

Dissolve the powder in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the TES-991
powder.

Cap the tube securely.

Ensure complete dissolution:

Vortex the tube for 1-2 minutes until the powder is completely dissolved. A clear solution

should be observed.

If dissolution is slow, gentle warming in a 37°C water bath for 5-10 minutes may be

applied. However, always check for compound stability under these conditions.

Aliquot and store:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15561998?utm_src=pdf-body
https://www.benchchem.com/product/b15561998?utm_src=pdf-body
https://www.benchchem.com/product/b15561998?utm_src=pdf-body
https://www.benchchem.com/product/b15561998?utm_src=pdf-body
https://www.benchchem.com/product/b15561998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To prevent repeated freeze-thaw cycles, which can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge

tubes.

Label each aliquot clearly with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C for long-term stability.[1]

Stock Solution Preparation Workflow
The following diagram illustrates the key steps in preparing the TES-991 stock solution.

Workflow for TES-991 Stock Solution Preparation

Calculate Mass of TES-991

Weigh TES-991 Powder

Add Anhydrous DMSO
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Caption: A streamlined workflow for the preparation and storage of TES-991 stock solution.

Quantitative Data for Stock Solution Preparation
The following table provides the mass of TES-991 required to prepare various volumes of

different stock solution concentrations.

Desired Stock
Concentration

Volume to Prepare Mass of TES-991 to Weigh

1 mM 1 mL 0.393 mg

5 mM 1 mL 1.97 mg

10 mM 1 mL 3.93 mg

20 mM 1 mL 7.87 mg

50 mM 1 mL 19.67 mg

1 mM 5 mL 1.97 mg

5 mM 5 mL 9.84 mg

10 mM 5 mL 19.67 mg

Important Considerations
DMSO Quality: Due to its hygroscopic nature, it is recommended to use a fresh, anhydrous

grade of DMSO to prevent compound precipitation and degradation.

Final DMSO Concentration in Assays: For cell-based assays, the final concentration of

DMSO in the culture medium should typically be kept below 0.5% (v/v), and ideally below

0.1%, to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final

concentration of DMSO) should always be included in experiments.

Avoiding Precipitation: When diluting the DMSO stock solution into an aqueous buffer or cell

culture medium, it is best to make intermediate dilutions in DMSO first before the final
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dilution into the aqueous solution. Adding a concentrated DMSO stock directly to an aqueous

solution can cause the compound to precipitate.

Stability: TES-991 stock solutions in DMSO are stable for at least one year when stored at

-20°C and for up to two years at -80°C.[1] Avoid repeated freeze-thaw cycles. If any

precipitation is observed in the stock solution upon thawing, gently warm and vortex the

solution to redissolve the compound before use. If the precipitate does not dissolve, the

stock solution should be discarded.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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